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Compound of Interest

Compound Name: Fomesafen-d3

Cat. No.: B12370010 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Fomesafen is a herbicide used for the post-emergence control of broad-leaf

weeds.[1] Its detection in environmental samples is crucial for monitoring and regulatory

purposes. Fomesafen-d3 is a deuterated internal standard used for the accurate quantification

of Fomesafen in various matrices. This application note provides a detailed protocol for the

solid-phase extraction (SPE) of Fomesafen-d3 from aqueous samples using C18 cartridges.

The methodology is adapted from established protocols for Fomesafen and incorporates best

practices for SPE method development.

Data Presentation
Quantitative analysis of Fomesafen-d3 recovery and method performance should be recorded

to ensure data quality. The following table provides a template for summarizing such data.

Analyte
Spiking Level
(ng/mL)

Mean
Recovery (%)

RSD (%) n

Fomesafen-d3 0.1 3

Fomesafen-d3 1.0 3

Fomesafen-d3 10 3

RSD: Relative Standard Deviation
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Experimental Protocol
This protocol is designed for the extraction of Fomesafen-d3 from water samples.

Materials and Reagents:

SPE Cartridge: C18 SPE Cartridge

Reagents:

Methanol (HPLC Grade)

Deionized Water (HPLC Grade)

Acetonitrile (HPLC Grade)

Phosphoric Acid

Potassium Nitrate

Equipment:

Solid-Phase Extraction Vacuum Manifold

Vacuum Pump

Rotary Evaporator or Nitrogen Evaporator

Autosampler Vials

HPLC with UV or Mass Spectrometric Detector

Procedure:

SPE Cartridge Conditioning:

Pass 10 mL of methanol through the C18 SPE cartridge.[2]

Ensure the sorbent bed does not dry out.[2]
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Follow with 10 mL of deionized water to equilibrate the sorbent.

Sample Preparation and Loading:

For a 500 mL water sample, add a known amount of Fomesafen-d3 standard.

Adjust the sample pH to approximately 3 with phosphoric acid.[2]

Load the prepared sample onto the conditioned C18 cartridge at a flow rate of

approximately 10 mL/min.

Cartridge Washing:

After the entire sample has passed through, wash the cartridge with 10 mL of deionized

water to remove any interfering substances.

Dry the cartridge under vacuum for 10-20 minutes to remove excess water.

Elution:

Elute the retained Fomesafen-d3 from the cartridge with 10 mL of methanol into a

collection tube.[2]

Sample Concentration and Reconstitution:

Evaporate the methanol eluate to dryness using a rotary evaporator with a water bath

temperature not exceeding 40°C or under a gentle stream of nitrogen.

Reconstitute the residue in 1.0 mL of a suitable mobile phase, for example, a mixture of

acetonitrile and water (30:70 v/v).

Transfer the reconstituted sample to an autosampler vial for analysis.

Analytical Determination: The extracted Fomesafen-d3 can be analyzed by High-Performance

Liquid Chromatography (HPLC) coupled with a UV detector at 290 nm or a mass spectrometer

for more sensitive and selective detection.

Workflow Visualization
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The following diagram illustrates the solid-phase extraction workflow for Fomesafen-d3.
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Caption: Solid-Phase Extraction Workflow for Fomesafen-d3 Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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